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Compound of Interest

13-Hydroxy-oxacyclohexadecan-
Compound Name:
2-one

Cat. No.: B8797406

An In-depth Technical Guide to w-Pentadecalactone for Researchers and Drug Development
Professionals

Introduction

w-Pentadecalactone, also known as 15-hydroxypentadecanoic acid lactone or Exaltolide®, is a
macrocyclic lactone naturally found in sources like angelica root oil.[1][2] It is widely recognized
for its pleasant, musk-like aroma, which has led to its extensive use as a fragrance ingredient in
cosmetics and perfumes.[3][4] Beyond its olfactory properties, w-pentadecalactone has
garnered significant attention in the scientific community as a versatile monomer for the
synthesis of biodegradable and biocompatible polyesters.[3][5] These polymers, particularly
poly(w-pentadecalactone) (PPDL), exhibit promising characteristics for applications in materials
science and drug development, including the formulation of sustained-release drug delivery
systems.[6][7] This technical guide provides a comprehensive overview of w-pentadecalactone,
focusing on its chemical and physical properties, synthesis of its corresponding polymer, and its
applications relevant to researchers, scientists, and drug development professionals.

Chemical and Physical Properties

w-Pentadecalactone is a white, crystalline solid at room temperature with a characteristic
sweet, musky odor.[2][4] Its key chemical and physical properties are summarized in the table
below, providing essential data for its handling, formulation, and analysis.
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Property Value References
Molecular Formula C15H2802 [3]
Molecular Weight 240.39 g/mol [3]
CAS Number 106-02-5 [3]
Appearance White solid [3]
Melting Point 34-38 °C [1]
Boiling Point 136-138 °C [3]
Density 0.918 g/mL at 25 °C [1][8]
Soluble in alcohol and
Solubility dipropylene glycol; Insoluble in  [2]
water.
Flash Point 160 °C (closed cup) [1]

Synthesis of Poly(w-pentadecalactone)

Poly(w-pentadecalactone) (PPDL) is primarily synthesized through Ring-Opening

Polymerization (ROP) of the w-pentadecalactone monomer. This process can be achieved

through various catalytic methods, including enzymatic and metal-catalyzed polymerizations.

Experimental Protocols

Enzymatic ROP offers a green and biocompatible route to PPDL synthesis, often utilizing

lipases as catalysts.

o Materials:

o w-Pentadecalactone (monomer)

o Immobilized lipase (e.g., Novozym-435, Candida antarctica lipase B)

o Toluene (solvent)
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o Dry nitrogen atmosphere

e Procedure:

In a dried reaction flask equipped with a magnetic stirrer and under a dry nitrogen

[e]

atmosphere, dissolve a known quantity of w-pentadecalactone in toluene.

o Add the immobilized lipase to the monomer solution. The enzyme-to-monomer ratio can
be varied to optimize the polymerization.

o The reaction mixture is heated to a specific temperature (e.g., 80°C) and stirred for a
designated period (e.g., 6 hours).[3]

o After the reaction, the enzyme is removed by filtration.

o The polymer is precipitated by adding a non-solvent (e.g., cold methanol), filtered, and
dried under vacuum to yield poly(w-pentadecalactone).

Metal-based catalysts are also effective for the ROP of w-pentadecalactone, often leading to
high molecular weight polymers.

e Materials:
o w-Pentadecalactone (monomer)
o 1,4-Butanediol (initiator)
o Dibutyltin dilaurate (catalyst)

e Procedure:

o In a dried round-bottom flask equipped with a calcium chloride tube, combine w-
pentadecalactone, 1,4-butanediol, and dibutyltin dilaurate.[5]

o The molar ratio of monomer to initiator can be adjusted to control the polymer's molecular
weight.[5]
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o The reaction mixture is heated to 100°C and maintained at this temperature for an
extended period (e.g., 48 hours) with constant stirring.[5]

o After cooling to room temperature, the solidified polymer is obtained and can be purified
by dissolving in a suitable solvent and precipitating in a non-solvent.

Applications in Drug Development

The biodegradable and biocompatible nature of PPDL and its copolymers makes them highly
attractive for various applications in drug development, particularly in the field of drug delivery.

Sustained-Release Nanoparticles

Copolymers of w-pentadecalactone, such as PEG-poly(w-pentadecalactone-co-p-dioxanone),
have been successfully formulated into nanoparticles for the sustained release of therapeutic
agents.[6] These nanoparticles can encapsulate drugs and release them over extended
periods, which is particularly beneficial for localized therapies, such as in the treatment of brain
tumors.[6]

Biodegradable Microspheres

Enzymatically synthesized copolymers of w-pentadecalactone have been used to produce
biodegradable microspheres via an emulsion solvent evaporation method.[9] These
microspheres have the potential to be loaded with drugs for modified-release drug delivery
applications.[9] The surface morphology of these microspheres, which can be smooth or
porous, can be controlled by adjusting manufacturing parameters, offering a way to modulate
drug release kinetics.[9]

Visualizations
Experimental Workflow: Enzymatic ROP of w-
Pentadecalactone

Dissolve w-Pentadecalactone Add Immobilized Lipase Heat and Stir Remove Enzyme Precipitate Polymer Dry Polymer
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Caption: Workflow for the enzymatic synthesis of poly(w-pentadecalactone).

Experimental Workflow: Nanoparticle Formulation for
Drug Delivery
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Caption: Workflow for formulating drug-loaded PPDL copolymer nanoparticles.
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Caption: Relationship between w-pentadecalactone and its applications.

Safety and Toxicology

w-Pentadecalactone has been reviewed for its safety as a fragrance ingredient.[9] Toxicological
and dermatological data, including acute toxicity, skin irritation, and sensitization, have been
evaluated.[9] It is not considered to be phototoxic or photoallergenic.[6] For detailed safety
information, it is recommended to consult the specific material safety data sheets (MSDS) and
relevant toxicological reviews.

Conclusion

w-Pentadecalactone is a multifaceted molecule with established use in the fragrance industry
and burgeoning potential in the fields of materials science and drug development. Its ability to
be polymerized into biodegradable and biocompatible polyesters opens up a wide array of
possibilities for creating advanced drug delivery systems and medical devices. The synthetic
versatility of poly(w-pentadecalactone) and its copolymers allows for the tuning of their
properties to meet specific therapeutic needs. As research in this area continues, w-
pentadecalactone-based polymers are poised to become increasingly important materials in
the development of innovative healthcare solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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